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Compound of Interest

Compound Name: Carmine Red

Cat. No.: B13386439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for

carmine red, a widely used colorant in various scientific and industrial applications. The

following sections detail the substance's hazards, safe handling protocols, emergency

procedures, and relevant quantitative data to ensure the safety of laboratory and research

personnel.

Hazard Identification and Classification
Carmine red, also known as Cochineal, Alum lake of carminic acid, or Natural Red 4, is

classified as a hazardous substance.[1] The primary routes of exposure are skin contact,

inhalation, and ingestion.

GHS Classification:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Reproductive Toxicity 1B

H360: May damage fertility or

the unborn child (for some

formulations)[2]

Flammable liquids 4
H227: Combustible liquid (for

some formulations)[2]

Potential Health Effects:

Skin: Harmful if absorbed through the skin. May cause skin irritation.[1]

Eyes: May cause eye irritation.[1]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Occupational asthma has been reported in workers at dye manufacturing plants.[3][4]

Ingestion: May be harmful if swallowed.[1] Anthraquinones, the family of compounds to

which carmine belongs, can be toxic by ingestion and may cause symptoms such as

vomiting and diarrhea.[3][4]

Allergic Reactions: Carmine can cause severe allergic reactions, including anaphylaxis, even

at very small doses.[5][6] These reactions are due to the proteinaceous material from the

insects used to produce the dye.[5]

Physical and Chemical Properties
Property Value

Physical State Solid powder[7]

Color Red[7]

Odor Odorless[7]

Auto-ignition Temperature 391.9 °C[7]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid dust formation.[1]

Avoid breathing vapors, mist, or gas.[1]

Wear appropriate personal protective equipment (PPE).[1][7]

Use only in well-ventilated areas.[7]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]

Storage:

Store in a dry place.[7]

Keep container tightly closed.[8]

Store in a well-ventilated place.[2]

Keep away from food, drink, and animal feedingstuffs.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with carmine red.
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Protection Type Specification

Eye/Face Protection Safety goggles with side protection.[7]

Skin Protection

Wear suitable chemical protection gloves (e.g.,

Nitrile rubber, >0.11 mm thickness) and

protective clothing.[1][7]

Respiratory Protection
If dust is formed, use a particulate filter device

(EN 143, P1).[7]

First Aid Measures
In case of exposure, immediate action is required.

Exposure Route First Aid Procedure

Skin Contact

Immediately remove any clothing soiled by the

product.[1] Wash off with soap and plenty of

water.[1] Call a poison center or doctor if you

feel unwell.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Inhalation
If breathed in, move the person into fresh air. If

not breathing, give artificial respiration.[1]

Ingestion

Never give anything by mouth to an

unconscious person.[1] Rinse mouth with water.

[1]

Note: Symptoms of poisoning may occur after several hours; therefore, medical observation for

at least 48 hours after the accident is recommended.[1]

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[1]
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Environmental Precautions: Do not allow the product to enter sewers or surface/ground

water.[1]

Containment and Cleaning: Sweep up and shovel the material.[1] Keep in suitable, closed

containers for disposal.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Special Hazards: No further relevant information available.[2]

Protective Equipment: Wear self-contained breathing apparatus.[7]

Experimental Protocols
Detailed experimental protocols for toxicological and safety assessments are not extensively

publicly available. However, the classification of "Acute Tox. 4 H312 Harmful in contact with

skin" is typically determined through dermal toxicity studies following standardized guidelines,

such as those from the Organisation for Economic Co-operation and Development (OECD).

These protocols generally involve the application of the substance to the skin of laboratory

animals and subsequent observation for signs of toxicity and mortality to determine the LD50

(lethal dose, 50%).

Visualizing Safety and Handling Procedures
To further clarify the necessary precautions and response actions, the following diagrams

illustrate key workflows and logical relationships.
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Safe Handling Workflow

Personal Protective Equipment

Assess Task

Select PPE

Determine Potential Exposure

Handle Substance

Wear Correctly

Eye Protection Gloves Lab Coat Respirator

Decontaminate

After Use

Store Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of carmine red.
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Emergency Response Protocol

Exposure Event

Identify Exposure Route

Skin Contact

Dermal

Inhalation

Respiratory

Ingestion

Oral

Eye Contact

Ocular

Remove Contaminated Clothing Move to Fresh Air Rinse Mouth

Flush with Water

Wash with Soap and Water

Seek Medical Attention

Provide Artificial Respiration if Needed Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency response procedures for carmine red exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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